Cas no 2228619-91-6 (O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine)

• Product Name: O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine
• CAS No: 2228619-91-6
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6224941
• PubChem ID: 165674945
• Update Time: 2025-07-01

O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine
• 2228619-91-6
• O-[1-(1,3-dimethyl-1H-pyrazol-5-yl)ethyl]hydroxylamine
• EN300-1780389

• Inchi： 1S/C7H13N3O/c1-5-4-7(6(2)11-8)10(3)9-5/h4,6H,8H2,1-3H3
• InChI Key： KSYYRZJPFPMFOS-UHFFFAOYSA-N
• SMILES： O(C(C)C1=CC(C)=NN1C)N

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine

Professional Introduction to Compound with CAS No. 2228619-91-6 and Product Name: O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine

The compound with CAS No. 2228619-91-6 and the product name O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a 1,3-dimethyl-1H-pyrazole core, which is a well-known pharmacophore in medicinal chemistry, known for its ability to modulate various biological pathways.

Recent research in the domain of drug discovery has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. The 1,3-dimethyl-1H-pyrazole moiety in this compound not only contributes to its stability but also enhances its binding affinity to biological targets. This has led to extensive studies exploring its potential in treating a range of diseases, including inflammatory disorders, neurological conditions, and infectious diseases. The ethylhydroxylamine part of the molecule introduces a hydrophilic group that improves solubility and bioavailability, making it an attractive candidate for further development.

One of the most compelling aspects of this compound is its interaction with enzymes and receptors involved in critical metabolic pathways. Studies have shown that derivatives of O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine can selectively inhibit enzymes such as kinases and phosphodiesterases, which are often overexpressed in pathological conditions. For instance, preliminary in vitro studies have demonstrated its potential in inhibiting Janus kinases (JAKs), which play a pivotal role in inflammatory responses. This makes it a promising candidate for developing anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The synthesis of O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular structure efficiently. These synthetic methodologies not only enhance the scalability of production but also allow for modifications that can fine-tune biological activity.

In terms of pharmacokinetic properties, the compound exhibits favorable characteristics that make it suitable for clinical development. The presence of both hydrophobic and hydrophilic regions enhances its ability to cross cell membranes while maintaining good water solubility. This balance is crucial for achieving effective drug delivery and distribution within the body. Additionally, preliminary toxicology studies have shown that O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine is well-tolerated at relevant concentrations, suggesting a low risk of adverse effects.

The potential applications of this compound extend beyond inflammation modulation. Research is ongoing into its efficacy against certain types of cancer by targeting specific signaling pathways involved in tumor growth and progression. The pyrazole core's ability to interact with DNA-binding proteins has opened up avenues for exploring its role in chemoprevention and chemotherapy. Furthermore, its interaction with bacterial enzymes has sparked interest in its antibacterial properties, making it a candidate for developing novel antibiotics to combat drug-resistant strains.

Advancements in computational chemistry have also played a pivotal role in understanding the mechanism of action of O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine. Molecular docking studies have revealed how this compound interacts with target proteins at an atomic level, providing insights into its binding affinity and specificity. These computational models have been instrumental in guiding experimental design and optimizing lead compounds for better efficacy.

The integration of machine learning algorithms into drug discovery processes has further accelerated the development pipeline for this compound. Predictive models based on large datasets have helped identify potential analogs with enhanced biological activity while minimizing off-target effects. This data-driven approach has been particularly valuable in refining the structure-function relationships associated with pyrazole derivatives.

Future directions for research on O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary findings suggest that it may modulate neurotransmitter release and protect against oxidative stress-induced neuronal damage. These findings are particularly encouraging given the growing burden of neurodegenerative disorders worldwide.

The environmental impact of synthesizing and using this compound is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices not only align with global environmental goals but also ensure cost-effective production processes.

In conclusion,O-1-(1,3-dimethyl-1H-pyrazol-5-yl)ethylhydroxylamine represents a significant advancement in pharmaceutical chemistry with broad therapeutic potential. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive candidate for further clinical development. As research continues to uncover new applications and optimize synthetic methodologies,CAS No 2228619–91–6 will undoubtedly play a crucial role in shaping the future of drug discovery.